6-oxo-octahydro-1H-2-benzopyran-4a-carbonitrile, Mixture of diastereomers
Overview
Description
6-oxo-octahydro-1H-2-benzopyran-4a-carbonitrile, Mixture of diastereomers (6-oxo-OHBC-Md) is a natural compound that is found in many plants and has been used in traditional medicine for centuries. It has recently been studied in the laboratory and has been found to have a variety of applications in the scientific research field. This article will explore the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.
Mechanism of Action
The mechanism of action of 6-oxo-OHBC-Md is still being studied. However, it is believed that 6-oxo-OHBC-Md works by inhibiting the activity of certain enzymes and proteins that are involved in the metabolism of glucose and fatty acids. Additionally, 6-oxo-OHBC-Md has been found to be an effective inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in inflammation and pain.
Biochemical and Physiological Effects
6-oxo-OHBC-Md has been found to have a variety of biochemical and physiological effects. It has been found to be an effective antioxidant, which can help to protect cells from damage caused by free radicals. Additionally, 6-oxo-OHBC-Md has been found to have anti-inflammatory and anti-cancer properties. It has also been found to inhibit the growth of bacteria and fungi.
Advantages and Limitations for Lab Experiments
The advantages of using 6-oxo-OHBC-Md in laboratory experiments include the fact that it is a natural compound that is readily available and relatively inexpensive. Additionally, it has a wide range of biological activities that make it useful in a variety of research applications. However, there are some limitations to using 6-oxo-OHBC-Md in laboratory experiments. For example, it is a relatively unstable compound and can be difficult to store for long periods of time. Additionally, the effects of 6-oxo-OHBC-Md can vary depending on the concentration and the conditions of the experiment.
Future Directions
For research include further investigation of its anti-inflammatory, anti-cancer, and antioxidant properties. Additionally, further research into its ability to inhibit the growth of bacteria and fungi is needed. Additionally, further research is needed to explore the potential therapeutic applications of 6-oxo-OHBC-Md, such as its potential use in the treatment of diabetes, cardiovascular disease, and neurodegenerative diseases. Finally, further research is needed to explore the potential of 6-oxo-OHBC-Md as a drug delivery system.
Synthesis Methods
6-oxo-OHBC-Md is synthesized through a process of dehydration of 1-hydroxy-4-methyl-2-benzopyran-4-carbonitrile (1-HMBPC). This process is done by using a catalyst such as hydrochloric acid and a solvent such as methanol. The reaction is carried out at a temperature of about 80°C for a period of about two hours. The product is then purified by column chromatography and the resulting 6-oxo-OHBC-Md is collected.
Scientific Research Applications
6-oxo-OHBC-Md has been studied for its potential use in the scientific research field. It has been found to have antioxidant, anti-inflammatory, and anti-cancer properties. It has also been studied for its ability to inhibit the growth of bacteria and fungi. Additionally, 6-oxo-OHBC-Md has been studied for its potential use in the treatment of diabetes, cardiovascular disease, and neurodegenerative diseases.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-oxo-octahydro-1H-2-benzopyran-4a-carbonitrile, Mixture of diastereomers involves a multi-step process starting from commercially available starting materials.", "Starting Materials": [ "4-hydroxycoumarin", "ethyl acetoacetate", "benzaldehyde", "ammonium acetate", "sodium ethoxide", "acetic anhydride", "sodium cyanide", "hydrochloric acid", "sodium hydroxide", "water", "ethanol" ], "Reaction": [ "Step 1: Condensation of 4-hydroxycoumarin and ethyl acetoacetate in the presence of ammonium acetate and sodium ethoxide to form 4-hydroxy-3-(2-oxopropyl)-2H-chromen-2-one.", "Step 2: Cyclization of 4-hydroxy-3-(2-oxopropyl)-2H-chromen-2-one with benzaldehyde in the presence of acetic anhydride and sodium acetate to form 6,8-dioxo-3-phenyl-2,3,6,7,8,8a-hexahydro-1H-2-benzopyran-4-carboxylic acid ethyl ester.", "Step 3: Conversion of 6,8-dioxo-3-phenyl-2,3,6,7,8,8a-hexahydro-1H-2-benzopyran-4-carboxylic acid ethyl ester to 6,8-dioxo-3-phenyl-2,3,6,7,8,8a-hexahydro-1H-2-benzopyran-4-carboxylic acid by hydrolysis with hydrochloric acid.", "Step 4: Conversion of 6,8-dioxo-3-phenyl-2,3,6,7,8,8a-hexahydro-1H-2-benzopyran-4-carboxylic acid to 6-oxo-octahydro-1H-2-benzopyran-4a-carbonitrile, Mixture of diastereomers by reaction with sodium cyanide in the presence of sodium hydroxide and water followed by acidification with hydrochloric acid." ] } | |
CAS RN |
2408962-55-8 |
Molecular Formula |
C10H13NO2 |
Molecular Weight |
179.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
